Cas no 1805488-28-1 (5-Bromo-2-cyano-3-methylphenylacetic acid)

• Product Name: 5-Bromo-2-cyano-3-methylphenylacetic acid
• CAS No: 1805488-28-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5006442
• Update Time: 2023-08-25

5-Bromo-2-cyano-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-methylphenylacetic acid
• 2-(5-bromo-2-cyano-3-methylphenyl)acetic acid

• Inchi： 1S/C10H8BrNO2/c1-6-2-8(11)3-7(4-10(13)14)9(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： OYDDLMNDAGQNGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C#N)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1